2-(2-Fluorophenoxy)cyclohexan-1-one
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Overview
Description
“2-(2-Fluorophenoxy)cyclohexan-1-one” is a chemical compound with the CAS Number: 1783533-63-0 . It has a molecular weight of 208.23 . It is usually in the form of a powder .
Molecular Structure Analysis
The IUPAC name for “this compound” is the same as its common name . The InChI code for this compound is1S/C12H13FO2/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1,3,5,7,12H,2,4,6,8H2
.
Scientific Research Applications
Versatile Access to Fluorinated Compounds :
- A study demonstrated that 2-fluoro-1 trimethylsilyloxy-1,3-dienes, which are closely related to 2-(2-Fluorophenoxy)cyclohexan-1-one, can undergo cycloaddition to efficiently prepare various fluorinated compounds, including fluoro-2-cyclohexenols and others (Shi & Schlosser, 1993).
Oxidative Aromatization in Organic Chemistry :
- The reaction of 2-cyclohexen-1-one derivatives with iodine–cerium(IV) ammonium nitrate results in the formation of alkyl phenyl ethers and phenoxyalkanol derivatives (Horiuchi et al., 1991).
Molecular Structure Studies :
- Research on the molecular structure of related compounds like (6Z)-3,5-Bis(4-fluorophenyl)-6-(1-hydroxyethylidene)cyclohex-2-en-1-one reveals insights into conformation and intermolecular interactions (Jasinski et al., 2012).
Catalysis in Chemical Industry :
- Studies have shown that cyclohexanone, a closely related compound, is an important intermediate in the chemical industry. Research into selective hydrogenation of phenol to cyclohexanone using various catalysts has been conducted (Wang et al., 2011).
Infrared Studies on Monofluorophenols :
- Theoretical and infrared studies on monofluorophenols, which share structural similarities with this compound, provide insights into their conformations in different solvents (Moreira et al., 2012).
Biosynthesis in Microorganisms :
- Research on Streptomyces species reveals that compounds like cycloheximide and actiphenol are produced using biosynthetic machinery that features an acyltransferase-less type I polyketide synthase, which may have relevance to the synthesis of similar compounds (Yin et al., 2014).
Photobleaching in Organic Fluorophores :
- Studies on the photobleaching of organic fluorophores, which could include fluorinated compounds like this compound, show that reactive oxygen species play a role in this process (Zheng et al., 2014).
Safety and Hazards
properties
IUPAC Name |
2-(2-fluorophenoxy)cyclohexan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO2/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1,3,5,7,12H,2,4,6,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUMRWJHMZURONS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)C(C1)OC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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